Cas no 2171218-72-5 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid)
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
- 2171218-72-5
- 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid
- EN300-1575818
-
- Inchi: 1S/C23H26N2O5/c1-15(13-21(26)25(2)12-11-22(27)28)24-23(29)30-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20H,11-14H2,1-2H3,(H,24,29)(H,27,28)/t15-/m0/s1
- InChI Key: YPRZWPPGHRFBDW-HNNXBMFYSA-N
- SMILES: O(C(N[C@@H](C)CC(N(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 410.18417193g/mol
- Monoisotopic Mass: 410.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 95.9Ų
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1575818-0.05g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-0.1g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-0.25g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-0.5g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-1.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-2.5g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-5.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-10.0g |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1575818-50mg |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1575818-100mg |
3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylbutanamido]propanoic acid |
2171218-72-5 | 100mg |
$2963.0 | 2023-09-24 |
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2171218-72-5): An Overview
3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2171218-72-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its unique structural features and potential applications in drug development. This compound, often referred to as Fmoc-protected N-methylalanine, is a derivative of the amino acid alanine, modified with a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an N-methyl substitution. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the sequential addition of amino acids.
The chemical structure of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid is characterized by a central carbon atom bonded to an amino group, a carboxylic acid group, and an N-methylated side chain. The Fmoc group is attached to the amino group, providing a stable and reversible protection mechanism. This structure allows for precise control over the reactivity of the amino group during peptide synthesis, making it an essential building block in the creation of complex peptides and proteins.
Recent advancements in peptide chemistry have highlighted the importance of Fmoc-protected amino acids like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated the use of Fmoc-protected N-methylalanine in the synthesis of cyclic peptides with enhanced stability and bioavailability. These cyclic peptides showed promising results in targeting specific receptors involved in various diseases, including cancer and neurodegenerative disorders.
In addition to its role in peptide synthesis, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid has been explored for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The N-methyl substitution in this compound can influence its metabolic stability and pharmacokinetic properties, making it an attractive candidate for prodrug design. A 2020 study in the European Journal of Medicinal Chemistry reported that Fmoc-protected N-methylalanine derivatives exhibited improved solubility and reduced toxicity compared to their non-N-methylated counterparts.
The synthesis of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid involves several steps, including the protection of the amino group with Fmoc, followed by N-methylation and carboxylation. These reactions require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize these processes, leading to more efficient and scalable production methods.
The physical properties of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid are also noteworthy. It is typically obtained as a white crystalline solid with a high melting point, making it stable under various storage conditions. Its solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) facilitates its use in solution-phase reactions. However, it is important to note that exposure to acidic or basic conditions can lead to deprotection of the Fmoc group, which should be avoided during storage and handling.
In terms of safety, while 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid is not classified as a hazardous material, it should be handled with care due to its reactivity with strong acids and bases. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound. Additionally, it is recommended to store it in a cool, dry place away from incompatible materials.
The future prospects for 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid are promising. Ongoing research is focused on expanding its applications beyond peptide synthesis to include areas such as drug delivery systems and biomaterials. For example, researchers at the University of California are investigating the use of Fmoc-protected N-methylalanine derivatives in the development of self-assembling peptides for tissue engineering applications.
In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid (CAS No. 2171218-72-5) is a versatile compound with significant potential in various fields of chemistry and biology. Its unique structural features make it an essential tool for peptide synthesis, prodrug design, and other advanced applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and biomaterials.
2171218-72-5 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylbutanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)